Cas no 99822-56-7 (1H-1,4-Diazepine, hexahydro-1-(3,4,5-trimethoxybenzoyl)-)

• Product Name: 1H-1,4-Diazepine, hexahydro-1-(3,4,5-trimethoxybenzoyl)-
• CAS No: 99822-56-7
• MF: C₁₅H₂₂N₂O₄
• MW: 294.346184253693
• MDL: MFCD05879223
• CID: 4386647
• PubChem ID: 13428539
• Update Time: 2025-05-19

1H-1,4-Diazepine, hexahydro-1-(3,4,5-trimethoxybenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,4-Diazepine, hexahydro-1-(3,4,5-trimethoxybenzoyl)-
• MFCD05879223
• (1,4-Diazepan-1-yl)(3,4,5-trimethoxyphenyl)methanone
• 1-(3,4,5-TRIMETHOXYBENZOYL)-1,4-DIAZEPANE
• 99822-56-7
• AKOS000133715
• starbld0047253
• 1,4-diazepan-1-yl-(3,4,5-trimethoxyphenyl)methanone
• SCHEMBL8937444
• Methanone, (hexahydro-1H-1,4-diazepin-1-yl)(3,4,5-trimethoxyphenyl)-

• MDL： MFCD05879223
• Inchi： 1S/C15H22N2O4/c1-19-12-9-11(10-13(20-2)14(12)21-3)15(18)17-7-4-5-16-6-8-17/h9-10,16H,4-8H2,1-3H3
• InChI Key： KZXBNRSGHAVXRG-UHFFFAOYSA-N
• SMILES： C(N1CCCNCC1)(C1=CC(OC)=C(OC)C(OC)=C1)=O

Computed Properties

• Exact Mass: 294.15795719Da
• Monoisotopic Mass: 294.15795719Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 60Ų

Additional information on 1H-1,4-Diazepine, hexahydro-1-(3,4,5-trimethoxybenzoyl)-

Introduction to 1H-1,4-Diazepine, hexahydro-1-(3,4,5-trimethoxybenzoyl) and Its Significance in Modern Chemical Research

The compound with the CAS number 99822-56-7, known as 1H-1,4-Diazepine, hexahydro-1-(3,4,5-trimethoxybenzoyl), represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This compound belongs to the diazepine class of molecules, which are renowned for their diverse biological activities and therapeutic potential. The structural motif of a hexahydro-1-(3,4,5-trimethoxybenzoyl) diazepine derivative suggests a unique combination of lipophilicity and electronic properties that make it a compelling candidate for further investigation in medicinal chemistry.

1H-1,4-Diazepine, hexahydro-1-(3,4,5-trimethoxybenzoyl) is characterized by its complex aromatic substituent—the 3,4,5-trimethoxybenzoyl group. This moiety not only confers specific electronic and steric properties to the molecule but also opens up possibilities for interactions with biological targets. The presence of multiple methoxy groups enhances the compound's lipophilicity while maintaining an overall polar character, making it amenable to various pharmacokinetic profiles. Such features are particularly valuable in drug design, where optimizing bioavailability and target engagement is crucial.

In recent years, there has been growing interest in diazepine derivatives due to their potential applications in treating neurological disorders. The benzoyl-substituted diazepines have shown promise as modulators of neurotransmitter systems. For instance, studies have highlighted the role of diazepines in modulating GABAergic and glutamatergic pathways, which are implicated in conditions such as anxiety disorders and epilepsy. The structural modification introduced by the hexahydro ring system in 1H-1,4-Diazepine, hexahydro-1-(3,4,5-trimethoxybenzoyl) may enhance its ability to cross the blood-brain barrier while maintaining efficacy.

One of the most intriguing aspects of this compound is its potential as a scaffold for further derivatization. The combination of a rigid diazepine core with a flexible hexahydro system allows for fine-tuning of pharmacological properties. Researchers have been exploring ways to modify such scaffolds to improve binding affinity and selectivity for specific receptors or enzymes. The 3,4,5-trimethoxybenzoyl group provides multiple sites for chemical manipulation—such as halogenation or alkylation—which could lead to novel analogs with enhanced therapeutic profiles.

Recent advances in computational chemistry have enabled more efficient screening of diazepine derivatives like 1H-1,4-Diazepine, hexahydro-1-(3,4,5-trimethoxybenzoyl) for biological activity. Molecular docking studies have been instrumental in predicting interactions with target proteins such as ion channels and G protein-coupled receptors (GPCRs). These studies often reveal unexpected binding modes that can guide experimental efforts toward optimizing lead compounds. The computational approach not only accelerates the discovery process but also provides insights into structure-activity relationships that are critical for drug development.

The synthesis of 1H-1,4-Diazepine, hexahydro-1-(3,4,5-trimethoxybenzoyl) presents its own challenges due to the complexity of the aromatic substituent. However， modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques like transition-metal-catalyzed coupling reactions and asymmetric hydrogenation have enabled chemists to access intricate heterocycles with high precision. These advancements have not only improved yield but also allowed for greater control over stereochemistry—a crucial factor in determining biological activity.

From a medicinal chemistry perspective, the benzoyl-substituted diazepines offer a rich ground for exploration. The 3-position methoxy group can participate in hydrogen bonding interactions with biological targets—a key feature for designing high-affinity ligands. Additionally， the electron-withdrawing nature of the benzoyl moiety can modulate electronic properties through resonance effects， influencing both binding affinity and metabolic stability. Such features make this class of compounds particularly attractive for developing drugs with prolonged half-lives and reduced side effects.

In clinical research， 1H-1，4-Diazepine，hexahydro-1-(3，4，5-trimethoxybenzoyl) has been studied as a potential therapeutic agent in various conditions。 Preclinical data suggest that derivatives of this compound may exhibit anxiolytic effects without causing sedation—a desirable property compared to traditional benzodiazepines。 Furthermore， its structural similarity to known anticonvulsants makes it a promising candidate for treating epilepsy-related disorders。 These findings underscore the importance of continued investigation into novel diazepine derivatives.

The future direction of research on CAS no 99822-56-7 involves exploring its potential applications beyond traditional pharmaceuticals。 For instance， its unique chemical structure could make it useful in materials science or as a building block for organic electronics。 Additionally， advances in green chemistry may inspire new synthetic routes that reduce environmental impact while maintaining high yields。 Such innovations would align with global efforts toward sustainable drug development practices。

In conclusion, 1H-1，4-Diazepine，hexahydro-1-(3，4，5-trimethoxybenzoyl) represents a significant advancement in chemical research with broad implications for medicine and industry。 Its complex structure、 versatile reactivity、 and promising biological activity position it as a valuable scaffold for further exploration。 As scientists continue to unravel its potential， we can expect exciting developments that will shape future therapeutic strategies and scientific understanding。